molecular formula C11H7NO3 B8294923 [1,4]Benzodioxino[2,3-b]pyridine 1-oxide

[1,4]Benzodioxino[2,3-b]pyridine 1-oxide

Cat. No.: B8294923
M. Wt: 201.18 g/mol
InChI Key: DMQKKKCNVKDODE-UHFFFAOYSA-N
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Description

[1,4]Benzodioxino[2,3-b]pyridine 1-oxide is a useful research compound. Its molecular formula is C11H7NO3 and its molecular weight is 201.18 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H7NO3

Molecular Weight

201.18 g/mol

IUPAC Name

1-oxido-[1,4]benzodioxino[2,3-b]pyridin-1-ium

InChI

InChI=1S/C11H7NO3/c13-12-7-3-6-10-11(12)15-9-5-2-1-4-8(9)14-10/h1-7H

InChI Key

DMQKKKCNVKDODE-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)OC3=C(O2)[N+](=CC=C3)[O-]

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

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A solution of 32 g of pyrido[2,3-B][1,4]benzodioxin in 100 ml of glacial acetic acid is treated with 36 g of 40% peracetic acid in acetic acid in four equal portions. After the fourth portion is added, the mixture is heated at 70° C. for 10 minutes. Another 4 g of 40% peracetic acid in acetic acid is added and the temperature is maintained at 70° C. for 10 minutes and then heated to reflux for 10 minutes. The mixture is concentrated at reduced pressure, 100 ml of isopropanol is added and the mixture is concentrated again. The resulting oil is dissolved in 700 ml of dichloromethane and the organic layer is washed with excess cold 25% sodium hydroxide solution. The organic layer is dried and evaporated to yield the pyrido[2,3-B][1,4]-benzodioxin 1-oxide, mp 223°-226° C. after recrystallization from acetonitrile.
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